Cas no 2229240-58-6 (2-hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid
• CAS No: 2229240-58-6
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 6399535
• PubChem ID: 165741645
• Update Time: 2025-10-28

2-hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid
• 2229240-58-6
• EN300-1999580

• Inchi： 1S/C9H12O3S/c1-6-3-7(13-5-6)4-9(2,12)8(10)11/h3,5,12H,4H2,1-2H3,(H,10,11)
• InChI Key： IXBPWPQDSMIPDB-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid

Introduction to 2-Hydroxy-2-Methyl-3-(4-Methylthiophen-2-yl)propanoic Acid (CAS No. 2229240-58-6)

2-Hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid (CAS No. 2229240-58-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 2-hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid is C₁₁H₁₄O₃S, and its molecular weight is approximately 230.3 g/mol. The compound features a hydroxyl group, a methyl group, and a thiophenyl moiety, which contribute to its distinct chemical and biological properties. The presence of these functional groups makes it an interesting candidate for further investigation in drug discovery and development.

Synthesis of 2-Hydroxy-2-Methyl-3-(4-Methylthiophen-2-yl)propanoic Acid

The synthesis of 2-hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-methylthiophenol with an appropriate aldehyde or ketone followed by a series of transformations to introduce the hydroxyl and carboxylic acid functionalities. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the preparation of this compound.

A notable synthetic route involves the use of transition-metal-catalyzed cross-coupling reactions, which have become increasingly popular due to their high efficiency and selectivity. For instance, a palladium-catalyzed coupling reaction between 4-methylthiophenol and an appropriate alkyl halide can yield the desired intermediate, which can then be further modified to obtain the final product. This approach not only simplifies the synthetic process but also reduces the generation of hazardous by-products.

Chemical Properties and Stability

2-Hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid exhibits several key chemical properties that make it suitable for various applications. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Its stability under different conditions has been extensively studied, with findings indicating that it remains stable under neutral to slightly acidic conditions but may degrade under strongly basic or oxidative environments.

The presence of the hydroxyl group in the molecule allows for hydrogen bonding interactions, which can influence its solubility and reactivity. Additionally, the thiophenyl moiety contributes to the compound's lipophilicity, making it more permeable through biological membranes. These properties are crucial for its potential use in pharmaceutical formulations.

Biological Activity and Therapeutic Potential

2-Hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid has been the subject of numerous studies investigating its biological activity and therapeutic potential. Initial screening assays have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In vitro studies have demonstrated that 2-hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These cytokines play a crucial role in mediating inflammatory responses, and their inhibition can lead to reduced inflammation and tissue damage.

Furthermore, recent research has explored the potential of this compound as an anticancer agent. Studies have shown that 2-hydroxy-2-methyl-3-(4-methylthiophen-2-yl)propanoic acid can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been found to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that is often upregulated in cancer cells.

Clinical Trials and Future Directions

The promising preclinical results with 2-hydroxy-2-methyl-3-(4-methylthiophen-2-y l)propanoic acid have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. These trials aim to determine optimal dosing regimens, assess pharmacokinetic profiles, and identify any potential side effects.

Preliminary data from these trials have been encouraging, with no significant adverse events reported at therapeutic doses. However, more extensive studies are needed to fully understand the long-term effects and potential interactions with other medications.

In addition to its anti-inflammatory and anticancer properties, there is growing interest in exploring other therapeutic applications for this compound. For instance, preliminary studies suggest that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

2-Hydroxy-2-methyl-3-(4-methylthiophen - 1 - yl)propanoic acid (CAS No. 22990000000000000058 - 6) is a promising compound with a unique chemical structure that offers significant potential in various therapeutic areas. Its anti-inflammatory properties make it a valuable candidate for treating inflammatory diseases, while its anticancer activities suggest potential applications in oncology. Ongoing clinical trials will provide crucial insights into its safety and efficacy in human subjects.